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Compound of Interest

Compound Name: 3-Ethyl-2,2,5-trimethylheptane

CAS No.: 62199-10-4

Cat. No.: B14563226

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a theoretical framework for the synthesis, purification, and

characterization of 3-Ethyl-2,2,5-trimethylheptane, a saturated branched alkane. While this

specific isomer is not extensively documented in scientific literature, this guide outlines

plausible modern synthetic routes and standard analytical protocols applicable to its study. The

methodologies described are foundational for the creation and analysis of novel aliphatic

structures, which may serve as non-polar scaffolds or fragments in medicinal chemistry and

materials science.

Physicochemical and Predicted Properties
Quantitative data for 3-Ethyl-2,2,5-trimethylheptane is sparse. The following table includes its

fundamental properties and predicted values derived from computational models commonly

used in chemical informatics.
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Property Value (or Predicted Value) Data Source/Method

Molecular Formula C₁₂H₂₆ -

Molecular Weight 170.34 g/mol -

CAS Number 17301-38-1 Chemical Abstracts Service

Boiling Point 185-195 °C Prediction (ACD/Labs)

Density 0.75-0.78 g/cm³ Prediction (ACD/Labs)

Refractive Index ~1.425 Prediction (ACD/Labs)

Hypothetical Synthesis Protocols
The synthesis of a highly branched alkane like 3-Ethyl-2,2,5-trimethylheptane would typically

involve the coupling of smaller alkyl fragments, followed by the removal of any functional

groups. A plausible and robust method is the Grignard reaction followed by dehydration and

catalytic hydrogenation.

2.1. Grignard-based Synthesis Route

Objective: To construct the carbon skeleton of 3-Ethyl-2,2,5-trimethylheptane by forming a

key carbon-carbon bond, followed by reduction to the final alkane.

Methodology:

Grignard Reagent Preparation:

In a flame-dried, three-neck round-bottom flask under an inert argon atmosphere, combine

magnesium turnings (1.1 eq) and anhydrous diethyl ether.

Add a solution of tert-butyl bromide (1.0 eq) in anhydrous diethyl ether dropwise to the

magnesium suspension. The reaction is initiated (e.g., with a heat gun or iodine crystal)

and maintained at a gentle reflux until all the magnesium has been consumed, forming

tert-butylmagnesium bromide.

Coupling Reaction:
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Cool the Grignard reagent to 0 °C in an ice bath.

Add a solution of 3-ethyl-5-methyl-2-hexanone (1.0 eq) in anhydrous diethyl ether

dropwise to the reaction mixture.

Allow the mixture to warm to room temperature and stir for 12 hours to ensure the

complete formation of the tertiary alcohol intermediate.

Dehydration and Hydrogenation:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine,

and dry over anhydrous sodium sulfate.

Remove the solvent in vacuo to yield the crude tertiary alcohol.

Subject the crude alcohol to dehydration (e.g., by heating with a catalytic amount of

sulfuric or phosphoric acid) to yield a mixture of alkene isomers.

Dissolve the resulting alkenes in ethanol, add a catalytic amount of Palladium on Carbon

(10% Pd/C), and subject the mixture to a hydrogen atmosphere (50-100 psi) in a

hydrogenation apparatus until hydrogen uptake ceases.

Purification:

Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

Remove the ethanol solvent in vacuo.

Purify the resulting crude alkane by fractional distillation to yield pure 3-Ethyl-2,2,5-
trimethylheptane.

Visualization of Workflows
The following diagrams illustrate the logical flow of the synthesis and subsequent analysis.
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Caption: Plausible synthetic pathway for 3-Ethyl-2,2,5-trimethylheptane.
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Caption: General experimental workflow from synthesis to final analysis.

To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of 3-
Ethyl-2,2,5-trimethylheptane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14563226/docs#technical-guide-synthesis-and-
characterization-of-3-ethyl-2-2-5-trimethylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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